N-[(E)-[(4,6-dimethylpyrimidin-2-yl)amino]{[2-(5-methoxy-1H-indol-3-yl)ethyl]amino}methylidene]-3,5-dimethoxybenzamide

• Molecular Formula: C27H30N6O4
• Molecular Weight: 502.6 g/mol
• IUPAC Name: N-[N-(4,6-dimethylpyrimidin-2-yl)-N'-[2-(5-methoxy-1H-indol-3-yl)ethyl]carbamimidoyl]-3,5-dimethoxybenzamide
• InChI: InChI=1S/C27H30N6O4/c1-16-10-17(2)31-27(30-16)33-26(32-25(34)19-11-21(36-4)13-22(12-19)37-5)28-9-8-18-15-29-24-7-6-20(35-3)14-23(18)24/h6-7,10-15,29H,8-9H2,1-5H3,(H2,28,30,31,32,33,34)
• InChI Key: MYOIGENDKZLVFT-UHFFFAOYSA-N
• Canonical SMILES: CC1=CC(=NC(=N1)NC(=NCCC2=CNC3=C2C=C(C=C3)OC)NC(=O)C4=CC(=CC(=C4)OC)OC)C

Description

This compound is a fascinating fusion of pyrimidine and indole moieties. Its IUPAC name is N-[(E)-[(4,6-dimethylpyrimidin-2-yl)amino]{[2-(5-methoxy-1H-indol-3-yl)ethyl]amino}methylidene]-3,5-dimethoxybenzamide . Let’s break it down:

Pyrimidine: A heterocyclic aromatic ring system containing nitrogen atoms.

Indole: Another aromatic ring system, often found in natural products and pharmaceuticals.

• The compound’s structure combines these two components, making it intriguing for various applications.

Preparation Methods

Industrial Production:: Industrial-scale synthesis would likely involve efficient and scalable methods. Optimization of reaction conditions, catalysts, and purification steps would be crucial.

Chemical Reactions Analysis

Reactivity::

Oxidation: The compound may undergo oxidation at various positions.

Reduction: Reduction reactions could modify functional groups.

Substitution: Substituents on the aromatic rings may be replaced.

Common Reagents: Reagents like , , and could play a role.

Major Products: These reactions could yield derivatives with altered pharmacological properties.

Scientific Research Applications

Chemistry::

Building Blocks: Researchers might use this compound as a building block for novel drug candidates.

Functional Groups: Its diverse functional groups make it versatile for synthetic chemistry.

Biology and Medicine::

Anticancer Potential: Investigate its effects on cancer cell lines.

Anti-inflammatory Activity: Assess its impact on inflammation pathways.

Enzyme Inhibition: Explore its potential as an enzyme inhibitor.

Industry::

Pharmaceuticals: Could serve as a scaffold for drug development.

Agrochemicals: Investigate pesticidal or herbicidal properties.

Mechanism of Action

Molecular Targets: Identify specific proteins or receptors affected by the compound.

Pathways: Explore signaling pathways influenced by its interactions.

Comparison with Similar Compounds

Uniqueness: Highlight its distinctive features compared to other pyrimidine-indole hybrids.

Similar Compounds: Explore related structures, such as ethyl (S)-2-benzamido-5-[(4,6-dimethylpyrimidin-2-yl)amino]pentanoate and other bioactive pyrimidine derivatives .